Cas no 122269-09-4 (2-Heptanone,7-[(3-aminopropyl)amino]-)
122269-09-4 structure
Product Name:2-Heptanone,7-[(3-aminopropyl)amino]-
CAS No:122269-09-4
MF:C10H22N2O
MW:186.294482707977
CID:174642
PubChem ID:129689
Update Time:2025-04-19
2-Heptanone,7-[(3-aminopropyl)amino]- Chemical and Physical Properties
Names and Identifiers
-
- 2-Heptanone,7-[(3-aminopropyl)amino]-
- 7-(3-aminopropylamino)heptan-2-one
- 7-(N-(3-aminopropyl)amino)heptan-2-one
- 2-Heptanone, 7-((3-aminopropyl)amino)-
- 7-[(3-aminopropyl)amino]heptan-2-one
- APAH
- DTXSID70153557
- 122269-09-4
- CHEMBL173782
- 7-[N-(3-Aminopropyl)amino]heptan-2-one
- SCHEMBL12409526
- BDBM50405937
- CHEMBL2414008
-
- Inchi: 1S/C10H22N2O/c1-10(13)6-3-2-4-8-12-9-5-7-11/h12H,2-9,11H2,1H3
- InChI Key: IINWDBQBGSUBQT-UHFFFAOYSA-N
- SMILES: O=C(C)CCCCCNCCCN
Computed Properties
- Exact Mass: 186.17336
- Monoisotopic Mass: 186.173213330g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 9
- Complexity: 126
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 55.1Ų
Experimental Properties
- PSA: 55.12
2-Heptanone,7-[(3-aminopropyl)amino]- Related Literature
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
122269-09-4 (2-Heptanone,7-[(3-aminopropyl)amino]-) Related Products
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